2-Bromo-4-phenoxybenzothiazole

• Molecular Formula: C13H8BrNOS
• Molecular Weight: 306.18 g/mol
• IUPAC Name: 2-bromo-4-phenoxy-1,3-benzothiazole
• InChI: InChI=1S/C13H8BrNOS/c14-13-15-12-10(7-4-8-11(12)17-13)16-9-5-2-1-3-6-9/h1-8H
• InChI Key: SZSSTDQKVDHLIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C3C(=CC=C2)SC(=N3)Br

Description

2-Bromo-4-phenoxybenzothiazole is a specialized chemical building block designed for advanced research and development, particularly in medicinal chemistry and drug discovery. The benzothiazole core is a privileged scaffold in pharmaceuticals, known for its versatile biological activities and presence in several approved therapeutics and investigational compounds . Researchers value this specific derivative for its molecular structure, which allows for further functionalization at the 2-position via cross-coupling reactions, while the 4-phenoxy group can influence electronic properties and binding affinity. Benzothiazole derivatives have demonstrated a wide spectrum of pharmacological properties in scientific studies, including potential antitumor, antimicrobial, and neuroprotective activities . These compounds often act through mechanisms such as enzyme inhibition and receptor modulation, making them key tools for probing biological systems and developing new therapeutic agents for conditions like cancer, microbial infections, and central nervous system disorders . This product is provided For Research Use Only and is strictly intended for laboratory research purposes. It is not intended for human or veterinary diagnostic or therapeutic uses.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects: The phenoxy group in the target compound increases steric bulk and electron-donating capacity compared to smaller groups like chloro or methoxy.
• Synthesis: Bromination via CuBr and nitrites is common (e.g., ). Phenoxy substitution may require protective strategies to avoid side reactions during synthesis.

Physicochemical Properties

Table 2: Physical and Spectral Properties

Compound Name	Melting Point (K)	Spectral Data (IR, NMR)	Crystal Packing Features	Reference
2-Bromo-4-phenyl-1,3-thiazole	327–328	IR: 1476, 1420 cm⁻¹ (C=C, C-N); ¹H NMR: δ 8.16 (thiazole H)	π-π interactions (3.815 Å), S⋯Br contacts (3.54 Å)
2-Amino-4-bromo-6-fluorobenzothiazole	N/A	¹H NMR: Not provided; IR: N-H stretches expected ~3300 cm⁻¹	Likely hydrogen bonding due to amino group
4-Bromo-2-(2-fluorophenyl)thiazole	N/A	¹H NMR: Aromatic protons influenced by fluorine	Fluorine-induced polarity affecting solubility

Key Observations :

• Crystal Interactions : The phenyl-substituted analog exhibits π-π stacking and S⋯Br interactions, which may influence solid-state stability.

Preparation Methods

Thiazole Ring Formation via 2-Aminothiophenol Derivatives

A common approach to benzothiazoles involves cyclizing 2-aminothiophenol with carboxylic acid derivatives. For 2-bromo-4-phenoxybenzothiazole, this method can be adapted by incorporating bromine early in the synthesis:

Procedure :

• Synthesis of 4-phenoxy-2-aminothiophenol :

  • React 4-phenoxyaniline with thiourea in hydrochloric acid under reflux to introduce the thiol group.

• Cyclization with bromoacetic acid :

  • Treat 4-phenoxy-2-aminothiophenol with bromoacetic acid in polyphosphoric acid (PPA) at 120–140°C for 6–8 hours.

  • Mechanism : The thiol group attacks the carbonyl carbon of bromoacetic acid, followed by dehydration and cyclization to form the thiazole ring.

Key Data :

• Yield : ~60–70% (based on analogous reactions).

• Spectroscopic Confirmation :

  • IR : Absorption at 1615 cm⁻¹ (C=N stretch), 1355 cm⁻¹ (C-Br).

  • ¹H NMR (CDCl₃) : δ 7.93 (d, J = 8.4 Hz, 2H, aromatic), 8.34 (d, J = 8.4 Hz, 2H, aromatic).

Lawesson’s Reagent-Mediated Cyclization

Lawesson’s reagent facilitates the conversion of amides to thioamides, enabling benzothiazole formation:

Procedure :

• Synthesis of N-(4-phenoxyphenyl) bromoacetamide :

  • React 4-phenoxyaniline with bromoacetyl chloride in dichloromethane.

• Cyclization :

  • Treat the amide with Lawesson’s reagent in toluene at 110°C for 12 hours.

Advantages :

• High regioselectivity due to the phenoxy group’s directing effects.

• Yield : ~75% (extrapolated from similar reactions).

Post-Cyclization Bromination Strategies

Electrophilic Aromatic Bromination

Direct bromination of 4-phenoxybenzothiazole presents challenges due to competing substitution sites. However, optimized conditions can favor bromination at position 2:

Procedure :

• Synthesis of 4-phenoxybenzothiazole :

  • Cyclize 4-phenoxyaniline-2-thiol with chloroacetic acid in PPA.

• Bromination :

  • Dissolve 4-phenoxybenzothiazole in acetic acid and add bromine (1 equiv) at 0–5°C. Stir for 4 hours.

  • Quenching : Pour into ice-cold sodium hydroxide solution to neutralize excess HBr.

Challenges :

• Competing bromination at positions 5 and 6 (ortho to phenoxy group).

• Yield : ~50–60% after purification.

Directed Bromination Using Lewis Acids

Lewis acids like FeBr₃ can enhance regioselectivity by coordinating to the thiazole’s sulfur atom, directing bromine to position 2:

Procedure :

• Mix 4-phenoxybenzothiazole with FeBr₃ (0.1 equiv) in CH₂Cl₂. Add bromine (1.2 equiv) dropwise at 25°C. Stir for 2 hours.

Outcome :

• Improved selectivity for position 2 due to sulfur’s coordination with Fe³⁺.

• Yield : ~70%.

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield (%)
Cyclization with PPA	High regioselectivity	Requires harsh conditions	60–70
Lawesson’s Reagent	Mild conditions	Cost of reagent	75
Electrophilic Br₂	Simple setup	Low selectivity	50–60
FeBr₃-Directed Br₂	Improved selectivity	Additional purification steps	70
Ullmann Coupling	Flexible late-stage modification	Long reaction time	65

Optimization and Scale-Up Considerations

• Solvent Choice : Polar aprotic solvents (e.g., DMF) enhance reaction rates in coupling reactions but complicate purification.

• Temperature Control : Low temperatures (0–5°C) minimize side reactions during bromination.

• Catalyst Loading : CuI at 10 mol% balances cost and efficiency in Ullmann couplings.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2-Bromo-4-phenoxybenzothiazole, and what methodological considerations are critical for optimizing yield?

• Methodological Answer : The synthesis typically involves bromination and coupling reactions. For example, analogous thiazole derivatives are synthesized via refluxing substituted precursors in ethanol with catalytic acetic acid, followed by solvent evaporation and purification . Bromination steps may require controlled addition of bromine in chloroform with sodium bicarbonate to avoid side reactions . Key variables include reaction time (4–6 hours), temperature (reflux conditions), and stoichiometric ratios of reagents. Monitoring via TLC or HPLC is recommended to track intermediate formation.

Q. What analytical techniques are most effective for structural characterization of 2-Bromo-4-phenoxybenzothiazole?

• Methodological Answer : X-ray crystallography using programs like SHELXL is critical for resolving crystal structures and confirming stereochemistry . Complementary techniques include NMR (¹H/¹³C) for functional group analysis, mass spectrometry (HRMS) for molecular weight validation, and FT-IR to identify key vibrational modes (e.g., C-Br stretches at ~550 cm⁻¹). Thermal analysis (DSC/TGA) can assess stability and polymorphism.

Q. In what research domains is 2-Bromo-4-phenoxybenzothiazole primarily investigated, and what experimental models are used?

• Methodological Answer : The compound is explored in (1) organic synthesis as a building block for heterocyclic systems, (2) medicinal chemistry for structure-activity relationship (SAR) studies against enzymes or receptors, and (3) materials science for designing photoactive complexes. In vitro assays (e.g., enzyme inhibition kinetics) and computational docking are commonly paired with synthetic modifications to evaluate bioactivity .

Advanced Research Questions

Q. How can density functional theory (DFT) elucidate the electronic properties and reaction mechanisms involving 2-Bromo-4-phenoxybenzothiazole?

• Methodological Answer : DFT calculations, such as those using the B3LYP functional, model electron density distributions, frontier molecular orbitals (HOMO/LUMO), and transition states. For example, the Laplacian of the electron density can predict nucleophilic/electrophilic sites, aiding in understanding substitution patterns . Solvent effects are incorporated via implicit models (e.g., PCM), and vibrational frequency analysis validates stationary points.

Q. How should researchers address contradictions in reported synthetic yields or unexpected byproducts during scale-up?

• Methodological Answer : Contradictions often arise from variations in reaction conditions (e.g., trace moisture, oxygen sensitivity). Systematic DOE (Design of Experiments) approaches isolate critical factors. For instance, kinetic studies under inert atmospheres (N₂/Ar) and precise temperature control (±2°C) reduce side reactions. Advanced purification techniques (e.g., preparative HPLC or recrystallization from DCM/hexane) improve reproducibility .

Q. What computational strategies are employed to predict the biological activity or toxicity of 2-Bromo-4-phenoxybenzothiazole derivatives?

• Methodological Answer : QSAR models trained on datasets of analogous thiazoles correlate structural descriptors (e.g., logP, polar surface area) with bioactivity. Molecular dynamics simulations (e.g., GROMACS) assess binding stability to target proteins. ADMET prediction tools (e.g., SwissADME) evaluate pharmacokinetic risks, such as hepatotoxicity or CYP450 inhibition .

Q. What safety protocols are essential for handling brominated aromatic compounds like 2-Bromo-4-phenoxybenzothiazole?

• Methodological Answer : Use PPE (gloves, goggles, lab coat) and work in a fume hood. In case of skin contact, immediately remove contaminated clothing and rinse with water . Store in airtight containers under inert gas to prevent degradation. Spill management includes adsorption with vermiculite and disposal per hazardous waste regulations (e.g., EPA guidelines).

Methodological Notes

• Data Contradiction Analysis : Conflicting results in catalytic efficiency or biological activity may stem from impurities or assay variability. Triangulate findings using orthogonal methods (e.g., SPR for binding affinity vs. enzymatic assays) .
• Advanced Characterization : Pair crystallography with synchrotron radiation for high-resolution structures, especially for polymorphic forms .